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Compound of Interest |

1-(3-Chloro-4-
Compound Name:

methylphenyl)piperidine
CAS No.: 1000339-31-0

Cat. No.: B1604480

Get Quote

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

the compound 1-(3-Chloro-4-methylphenyl)piperidine. The information presented herein is
curated for researchers, scientists, and professionals in drug development, offering a detailed
analysis of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)
data. This guide is structured to not only present the data but also to provide insights into the
experimental methodologies and the rationale behind the spectral interpretations, ensuring a
thorough understanding of the molecule's structural characteristics.

Introduction

1-(3-Chloro-4-methylphenyl)piperidine is a substituted aromatic amine with a piperidine
moiety. Its chemical structure presents a unique combination of an aliphatic heterocycle and a
substituted benzene ring, making spectroscopic analysis a critical tool for its characterization.
Understanding the NMR, IR, and MS data is fundamental for confirming its identity, assessing
its purity, and predicting its chemical behavior in various applications, including as a potential
intermediate in medicinal chemistry.
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Molecular Structure and Spectroscopic Correlation

The molecular structure of 1-(3-Chloro-4-methylphenyl)piperidine is the foundation for
interpreting its spectroscopic data. The interplay between the electron-donating piperidine
nitrogen and the electron-withdrawing chloro group on the aromatic ring, along with the methyl
group, dictates the electronic environment of each atom and, consequently, their spectroscopic
signatures.

Caption: Molecular structure of 1-(3-Chloro-4-methylphenyl)piperidine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of
an organic molecule. For 1-(3-Chloro-4-methylphenyl)piperidine, both *H and 3C NMR
provide critical information for structural confirmation.

'H NMR Spectroscopy

The proton NMR spectrum of this compound can be divided into two main regions: the aliphatic
region for the piperidine protons and the aromatic region for the phenyl protons, in addition to
the singlet for the methyl group.

Predicted *H NMR Data:
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Predicted
Chemical Shift o Number of ] Coupling
Multiplicity Assignment
(0, ppm) Protons Constants (J,
Hz)
J = 2.0 Hz (meta
~7.10 d 1H Ar-H (ortho to N) ]
coupling)
J = 8.0 Hz (ortho
~7.05 d 1H Ar-H (ortho to ClI) )
coupling)
J=8.0Hz
Ar-H (meta to CI
~6.85 dd 1H (ortho), 2.0 Hz
and N)
(meta)
-N-CH:-
~3.10 t 4H L J=55Hz
(piperidine)
~2.30 S 3H -CHs -
-CHz-
~1.70 p 4H L J=55Hz
(piperidine)
-CHz-
~1.55 p 2H A J=55Hz
(piperidine)

Interpretation and Rationale:

e Aromatic Protons (6 6.85-7.10 ppm): The substituted benzene ring gives rise to a complex
splitting pattern. The proton ortho to the nitrogen and meta to the chlorine is expected to be a
doublet due to meta-coupling with the adjacent proton[1][2]. The proton ortho to the chlorine
will be a doublet due to ortho-coupling with its neighbor. The remaining aromatic proton will
appear as a doublet of doublets, being coupled to both an ortho and a meta proton|[2].

e Piperidine Protons (o 1.55-3.10 ppm): The protons on the carbons adjacent to the nitrogen (-
N-CHz2-) are deshielded and appear further downfield as a triplet. The other piperidine
protons will appear as overlapping multiplets (quintets or sextets, often simplified to pentets)
in the more upfield region. The chair conformation of the piperidine ring can lead to more
complex splitting if the ring inversion is slow, but at room temperature, a time-averaged
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spectrum with broader peaks is often observed. The coupling constants for vicinal protons in
a piperidine ring are typically in the range of 2-13 Hz, depending on their axial or equatorial
positions.

e Methyl Protons (& ~2.30 ppm): The methyl group attached to the aromatic ring appears as a
sharp singlet as there are no adjacent protons to couple with.

3C NMR Spectroscopy

The 13C NMR spectrum provides information on the number of non-equivalent carbons and
their chemical environment.

Predicted 3C NMR Data:

Chemical Shift (6, ppm) Assignment
~150.0 Ar-C (C-N)
~135.0 Ar-C (C-ClI)
~131.0 Ar-C (C-CHs)
~130.0 Ar-CH

~120.0 Ar-CH

~116.0 Ar-CH

~51.0 -N-CHa2- (piperidine)
~26.0 -CH:- (piperidine)
~24.0 -CH:- (piperidine)
~20.0 -CHs

Interpretation and Rationale:

e Aromatic Carbons (6 116.0-150.0 ppm): The carbon attached to the nitrogen (C-N) is
expected to be the most downfield among the aromatic carbons due to the deshielding effect
of the nitrogen. The carbons bearing the chloro and methyl groups will also have distinct
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chemical shifts. The remaining aromatic CH carbons will appear in the typical aromatic
region.

» Piperidine Carbons (6 24.0-51.0 ppm): The carbons directly bonded to the nitrogen (-N-CH2-)
are the most downfield of the aliphatic carbons. The other two sets of equivalent carbons in
the piperidine ring will appear at higher fields.

o Methyl Carbon (& ~20.0 ppm): The methyl carbon gives a signal in the typical aliphatic
region.

Caption: A generalized workflow for NMR data acquisition and analysis.

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in a
molecule.

Predicted IR Absorption Bands:

Wavenumber (cm~?) Intensity Assignment

3050-3000 Medium Aromatic C-H stretch

Aliphatic C-H stretch

2950-2850 Strong S

(piperidine and methyl)
1600, 1480 Medium-Strong Aromatic C=C ring stretch
1380 Medium C-H bend (methyl)
1250 Medium-Strong Aromatic C-N stretch
1100-1000 Strong C-Cl stretch

Aromatic C-H out-of-plane
880-800 Strong

bend (trisubstituted)

Interpretation and Rationale:
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e C-H Stretching: The spectrum will show distinct C-H stretching vibrations for the aromatic

protons (above 3000 cm~1) and the aliphatic protons of the piperidine and methyl groups

(below 3000 cm~1)[3][4][5].

o Aromatic C=C Stretching: The characteristic absorptions for the benzene ring stretching are
expected around 1600 and 1480 cm~1[4].

e C-N and C-CI Stretching: A prominent band corresponding to the aromatic C-N stretching

vibration is expected around 1250 cm~1. The C-ClI stretching vibration will likely appear as a

strong band in the 1100-1000 cm~* region.

o Out-of-Plane Bending: The substitution pattern on the benzene ring (1,2,4-trisubstituted) will

give rise to strong C-H out-of-plane bending vibrations in the 880-800 cm~1 region, which

can be diagnostic for this substitution pattern.

Caption: A standard workflow for Attenuated Total Reflectance (ATR) FTIR spectroscopy.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which is crucial for confirming its identity and elucidating its structure.

Predicted Mass Spectrometry Data (Electron lonization - El):

m/z Relative Intensity Proposed Fragment

209/211 High [M]* (Molecular ion)

194/196 Medium [M - CHs]*

166 Medium [M - CsH7]*

140/142 High [Cl-CeH3-CH3-N]*

111 Medium [Cl-CeH3-CHs]*
Interpretation and Rationale:
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e Molecular lon Peak: The molecular ion peak is expected at m/z 209. The presence of a
chlorine atom will result in a characteristic M+2 peak at m/z 211 with an intensity of
approximately one-third of the M+ peak, corresponding to the natural abundance of the 3’Cl
isotope.

» Fragmentation Pattern:

o Loss of a Methyl Group: A fragment at m/z 194/196 corresponding to the loss of a methyl
radical ([M - 15]*) is expected.

o Piperidine Ring Fragmentation: Alpha-cleavage next to the nitrogen is a common
fragmentation pathway for N-substituted piperidines. This can lead to the loss of alkyl
fragments from the piperidine ring. For example, the loss of a propyl radical (CsH~) would
result in a fragment at m/z 166.

o Cleavage of the N-Aryl Bond: Cleavage of the bond between the nitrogen and the
aromatic ring can lead to the formation of the charged aromatic fragment at m/z 140/142
and the piperidine radical.

o Further Fragmentation of the Aromatic Moiety: The aromatic fragment can further lose the
nitrogen to give a fragment at m/z 111.

Caption: A simplified workflow for Electron lonization Mass Spectrometry (EI-MS).

Conclusion

The spectroscopic data presented in this guide provide a detailed and cohesive picture of the
molecular structure of 1-(3-Chloro-4-methylphenyl)piperidine. The predicted NMR, IR, and
MS data, along with their interpretations, offer a robust framework for the identification and
characterization of this compound. The provided experimental workflows serve as a practical
guide for researchers in acquiring high-quality spectroscopic data. This comprehensive
analysis underscores the power of modern spectroscopic techniques in the structural
elucidation of complex organic molecules, which is a cornerstone of drug discovery and
development.

References

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1604480/docs?utm_src=pdf-body#spectroscopic-data-of-1-3-chloro-4-methylphenyl-piperidine-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604480?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e ACD/Labs. (2024). 1H-1H Coupling in Proton NMR. Retrieved from [Link]

e Chemistry LibreTexts. (2023). 14.12: Coupling Constants ldentify Coupled Protons.
Retrieved from [Link]

o Chemistry LibreTexts. (2023). Infrared Spectroscopy Absorption Table. Retrieved from [Link]

o Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from
[Link]

» National Institute of Advanced Industrial Science and Technology (AIST), Japan. (n.d.).
Spectral Database for Organic Compounds (SDBS). Retrieved from [Link]

e NIST. (n.d.). NIST Chemistry WebBook. Retrieved from [Link]

e Organomation. (2024). NMR Sample Preparation: The Complete Guide. Retrieved from
[Link]

e Shimadzu. (n.d.). Shimadzu FTIR Standard Operating Procedure. Retrieved from [Link]
» University of Wisconsin-Madison. (n.d.). Organic Chemistry Data. Retrieved from [Link]
o Wikipedia. (2023). Electron ionization. Retrieved from [Link]

e Williams, D. H., & Fleming, 1. (2008). Spectroscopic Methods in Organic Chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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